Cas no 436-77-1 (Fangchinoline)

Fangchinoline, isolated from Stephania tetrandra, has a wide range of biological activities, such as enhancing immunity, anti-inflammatory, bactericidal and anti atherosclerotic Fangchinoline is a novel HIV-1 inhibitor, which inhibits HIV-1 replication by impairing gp160 proteolysis Conclusion: fangchinoline targets focal adhesion kinase (FAK) and inhibits FAK mediated signaling pathway in tumor cells Fangchinoline induces apoptosis and adaptive autophagy in bladder cancer

Fangchinoline structure

Product Name:Fangchinoline

CAS No:436-77-1

Molecular Formula:C₃₇H₄₀N₂O₆

Molecular Weight:608.7233

MDL:MFCD03427706

CID:37382

PubChem ID:329825029

Fangchinoline Properties

Names and Identifiers

- Fangchinoline
- Fangchinoline (Hanfangchin B)
- FANGCHINOLINE(RG)
- 12-O-MethylatherosperMoline
- 7-o-demethyltetrandrine
- d,l-Fangchinolin
- Fangquinoline
- HANFANGCHIN B
- Hanfangichin B
- Tetrandrine B
- (+)-Limacine
- 7-O-Demethyltetrandine
- Frangchinoline
- Limacine
- (+)-Fangchinoline
- NSC77036
- MLS000728580
- Fangchinoline (6CI,7CI,8CI)
- 953592C3ZB
- SMR000445631
- Demethyl tetrandrine
- Menisidine
- r-s-fangchinoline
- s-s-fangchinoline
- (1
- SCHEMB
- Fangchinoline, >=98% (HPLC)
- s3611
- CS-0008917
- NSC-77036
- NCI60_041695
- (1beta)-6,6',12-trimethoxy-2,2'-dimethylberbaman-7-ol
- NCGC00247556-01
- SR-01000777458
- (1S,14S)-9,20,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaen-21-ol
- CHEMBL504256
- Berbaman-7-ol, 2,2'-dimethyl-6,6',12-trimethoxy-, (1-beta)-
- 16H-1,24:6,9-dietheno-11,15-metheno-2H-pyrido(2',3':17,18)(1,11)dioxacycloeicosino(2,3,4-ij)isoquinolin-22-ol, 3,4,4a,5,16a,17,18,19-octahydro-12,21,26-trimethoxy-4,17-dimethyl-, (4aS,16aS)-
- 16H-1,24:6,9-Dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinolin-22-ol,3,4,4a,5,16a,17,18,19-octahydro-12,21,26-trimethoxy-4,17-dimethyl-,(4aS,16aS)-
- CCG-270220
- CHEBI:132893
- A934916
- UNII-953592C3ZB
- BERBAMAN-7-OL, 6,6',12-TRIMETHOXY-2,2'-DIMETHYL-, (1.BETA.)-
- F1173
- (1-beta)-2,2'-Dimethyl-6,6',12-trimethoxyberbaman-7-ol
- NCGC00247556-02
- AKOS015915280
- NSC 77036
- HMS3885G15
- 16H-1,24:6,9-Dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinolin-22-ol, 3,4,4a,5,16a,17,18,19-octahydro-12,21,26-trimethoxy-4,17-dimethyl-, (4aS,16aS)-
- Q15410976
- DTXSID40893498
- 436-77-1
- SCHEMBL1460487
- HMS2226P12
- 1ST159554
- J11.388C
- BDBM50241651
- (1beta)-2,2'-dimethyl-6,6',12-trimethoxyberbaman-7-ol
- (1S)-6,6',12-TRIMETHOXY-2,2'-DIMETHYLBERBAMAN-7-OL
- SR-01000777458-2
- HY-N1372A
- DTXCID501323517
- 33889-68-8
- (1S,14S)-9,20,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo(22.6.2.23,6.18,12.114,18.027,31.022,33)hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaen-21-ol
- berbaman-7-ol, 6,6',12-trimethoxy-2,2'-dimethyl-, (1beta)-
- No CAS
- (1beta)-isomer of fangchinoline
- 7-O-demethyl-tetrandrine
- NSC 277171
- +Expand
- MDL： MFCD03427706
- InChIKey： IIQSJHUEZBTSAT-VMPREFPWSA-N
- Inchi： 1S/C37H40N2O6/c1-38-14-12-24-19-31(42-4)33-21-27(24)28(38)16-22-6-9-26(10-7-22)44-32-18-23(8-11-30(32)41-3)17-29-35-25(13-15-39(29)2)20-34(43-5)36(40)37(35)45-33/h6-11,18-21,28-29,40H,12-17H2,1-5H3/t28-,29-/m0/s1
- SMILES： O1C2=C(C([H])=C3C([H])([H])C([H])([H])N(C([H])([H])[H])[C@@]([H])(C([H])([H])C4C([H])=C([H])C(=C([H])C=4[H])OC4=C(C([H])=C([H])C(=C4[H])C([H])([H])[C@@]4([H])C5=C1C(=C(C([H])=C5C([H])([H])C([H])([H])N4C([H])([H])[H])OC([H])([H])[H])O[H])OC([H])([H])[H])C3=C2[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 608.288637g/mol
Surface Charge: 0
XLogP3: 6.1
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 3
Monoisotopic Mass: 608.288637g/mol
Monoisotopic Mass: 608.288637g/mol
Topological Polar Surface Area: 72.9Å²
Heavy Atom Count: 45
Complexity: 963
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 608.7

Experimental Properties

LogP: 6.73520
PSA: 72.86000
Refractive Index: 1.601
Boiling Point: 709.7°C at 760 mmHg
Melting Point: 240～242℃
Flash Point: 383.0±32.9 °C
Color/Form: Powder
λmax: 283(EtOH)(lit.)
Density: 1.2±0.1 g/cm3

Fangchinoline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I8SL-20mg	16H-1,24:6,9-Dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinolin-22-ol,3,4,4a,5,16a,17,18,19-octahydro-12,21,26-trimethoxy-4,17-dimethyl-,(4aS,16aS)-	436-77-1	>97.0%(HPLC)	20mg	$85.00
A2B Chem LLC	AI50405-5mg	Fangchinoline	436-77-1	≥98%	5mg	$54.00	2024-04-20
abcr	AB550543-20 mg	Fangchinoline, 97%; .	436-77-1	97%	20mg	€183.00	2023-06-14
ChemFaces	CFN99167-20mg	Fangchinoline	436-77-1	>=98%	20mg	$40
ChemScence	CS-0008917-5mg	Fangchinoline	436-77-1	99.92%	5mg	$55.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0582-20mg	Fangchinoline	436-77-1	98%	20mg	$35	2023-09-20
DC Chemicals	DCF-007-20 mg	Fangchinoline	436-77-1	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	Y1313516-500mg	16H-1,24:6,9-Dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinolin-22-ol,3,4,4a,5,16a,17,18,19-octahydro-12,21,26-trimethoxy-4,17-dimethyl-,(4aS,16aS)-	436-77-1	98%	500mg	$360	2023-05-17
MedChemExpress	HY-N1372A-10mM*1mLinDMSO	Fangchinoline	436-77-1	99.53%	10mM*1mLinDMSO	￥670	2023-07-26
Nature Science Technologies	NST-10-14-0,5 g		436-77-1	98% (HPLC)	0,5 g	€ 80	2023-07-10